Silicon carbide
Overview
Description
Silicon carbide (SiC) is a semiconductor material made of silicon and carbon atoms. It has a wide range of applications in electronics, optoelectronics, and other fields due to its unique properties. It has a high thermal conductivity, a wide band gap, and excellent mechanical properties. SiC is also known for its chemical stability and resistance to corrosion.
Scientific Research Applications
1. SiC/SiC Composites for Fusion Applications Silicon carbide fiber-reinforced this compound matrix (SiC/SiC) composites have evolved from laboratory curiosities to engineering materials for fusion structural applications and aerospace. This evolution encompasses understanding the material's behavior in hostile irradiation environments and broad technology maturation (Katoh et al., 2014).
2. SiC in Microelectromechanical Systems (MEMS) this compound is crucial in the creation of MEMS for harsh environments. Its high-temperature and harsh environment tolerance make it ideal for such applications, expanding the potential for SiC MEMS in various fields including academia and engineering (Cheung, 2006).
3. SiC MOSFETs in Power Density Applications this compound MOSFETs, as Wide Band Gap (WBG) devices, are increasingly popular in converters for applications like photovoltaic power generation, electric vehicles, and smart grids. Techniques to limit current unbalance in parallel SiC MOSFETs enhance efficiency and reliability (Giannopoulos et al., 2019).
4. Ionization-Induced Annealing in SiC SiC's radiation resistance makes it a key material in high-radiation environments. Research shows that ionization can effectively anneal pre-existing defects in SiC, providing a room-temperature method to repair atomic lattice structures (Zhang et al., 2015).
5. Biocompatibility with Neural Stem Cells Silicon and 3C-SiC show promising results in biocompatibility tests with human neuronal stem cells and mouse olfactory ensheathing cells, indicating their potential use in neural area cell therapies for neuro-degenerative patients (Bonaventura et al., 2019).
6. SiC Power Device Characteristics Research on SiC power devices highlights their advantages in switching characteristics and power loss, providing a scientific basis for their optimal selection and application in power electronics (Mingming et al., 2016).
7. Radiation Effects in Nuclear Applications SiC's radiation stability makes it an attractive material for nuclear reactors, waste disposal, and both fission and fusion power applications, contributing significantly to the safety and efficiency of nuclear systems (Katoh et al., 2012).
8. SiC Power Devices and Applications SiC power devices can operate at higher voltage, frequency, and temperature compared to silicon devices. This review summarizes the technology progress and emerging applications of SiC power devices (She et al., 2017).
9. SiC MOS Physics and Technology Research in SiC MOS physics targets improvements in inversion channel mobility and gate oxide stability, key factors in enhancing device performance and reliability (Liu et al., 2015).
10. Biomedical Applications of SiC SiC's biocompatibility makes it a promising material for biomedical devices like continuous glucose monitoring systems, implantable neural interfaces, and brain-machine interface applications (Saddow et al., 2016).
Mechanism of Action
Target of Action
Silicon carbide (SiC) is a robust semiconductor material that has found wide and varied applications due to its unique electrical and thermal properties . It is used in a variety of energy conversion systems, such as the main traction inverter of an electric vehicle (EV) . Devices made from SiC are faster, tougher, and more efficient alternatives to straight silicon .
Mode of Action
SiC interacts with its targets through its semiconductor properties. It can be doped n-type by nitrogen or phosphorus and p-type by beryllium, boron, aluminum, or gallium . In the context of chemical mechanical polishing (CMP), molecular dynamics simulations have shown that the formation of Si-O-Si interfacial bridge bonds and the insertion of O atoms at the surface can lead to the breakage of Si-C bonds and even the complete removal of SiC atoms .
Biochemical Pathways
For example, in the process of SiC abrasive particles abrasive flow machining iron-carbon alloy surface, the cutting angle of the abrasive increases, the working surface of the iron-carbon alloy will produce deeper cutting marks .
Pharmacokinetics
The pharmacokinetics of SiC, particularly in the context of drug delivery systems, is an area of active research. In silico evaluation of absorption, distribution, metabolism, and excretion (ADME) properties helps predict drug behavior in vivo by combining pharmacokinetic processes into one model . A study has also investigated a SiC monolayer with a chlormethine (CM) anticancer drug, examining the interaction between host and guest complexes with different configurations, charge transfer (CT), interaction strength, and structural geometries .
Result of Action
The molecular and cellular effects of SiC’s action are diverse and depend on the specific application. For instance, in the context of biomedical applications, SiC has shown superior biocompatibility through international standard-based testing, both in vitro and in vivo . In another study, SiC nanoparticles were found to cause remarkable pro-oxidative reactions and inflammatory response .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of SiC. For instance, a study has proposed a circular economy approach to SiC production, leveraging the ecological challenge of rice waste disposal to create a new source of silica materials . Another study has shown that SiC/C composites have good environmental tolerance and excellent radar stealth performance in practical applications .
properties
IUPAC Name |
methanidylidynesilanylium | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CSi/c1-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBMJWWWQQXIZIP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[C-]#[Si+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
SiC, CSi | |
Record name | SILICON CARBIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/25062 | |
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Record name | SILICON CARBIDE (non-fibrous) | |
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Explanation | Creative Commons CC BY 4.0 | |
Record name | silicon carbide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Silicon_carbide | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5052751 | |
Record name | Silicon carbide | |
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Molecular Weight |
40.096 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Silicon carbide appears as yellow to green to bluish-black, iridescent crystals. Sublimes with decomposition at 2700 °C. Density 3.21 g cm-3. Insoluble in water. Soluble in molten alkalis (NaOH, KOH) and molten iron., Dry Powder; Dry Powder, Liquid; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Other Solid, Yellow to green to bluish-black, iridescent crystals; [NIOSH], YELLOW-TO-GREEN-TO-BLUE-TO-BLACK CRYSTALS, DEPENDING ON PURITY., Yellow to green to bluish-black, iridescent crystals. | |
Record name | SILICON CARBIDE | |
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Record name | Silicon carbide (SiC) | |
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Record name | Silicon carbide | |
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Record name | SILICON CARBIDE (non-fibrous) | |
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Record name | SILICON CARBIDE | |
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URL | https://www.osha.gov/chemicaldata/368 | |
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Record name | Silicon carbide | |
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Boiling Point |
Sublimes (NIOSH, 2023), sublimes, Sublimes | |
Record name | SILICON CARBIDE | |
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Record name | SILICON CARBIDE | |
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Record name | Silicon carbide | |
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Solubility |
Insoluble (NIOSH, 2023), INSOL IN COLD WATER, HOT WATER, & ACID; SOL IN FUSED POTASSIUM HYDROXIDE, INSOL IN ALCOHOL; SOL IN MOLTEN IRON, Solubility in water: none, Insoluble | |
Record name | SILICON CARBIDE | |
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Record name | SILICON CARBIDE | |
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Record name | SILICON CARBIDE (non-fibrous) | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Record name | Silicon carbide | |
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URL | https://www.cdc.gov/niosh/npg/npgd0555.html | |
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Density |
3.23 (NIOSH, 2023) - Denser than water; will sink, 3.23, 3.2 g/cm³ | |
Record name | SILICON CARBIDE | |
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Record name | SILICON CARBIDE | |
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Record name | SILICON CARBIDE (non-fibrous) | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1061 | |
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Record name | SILICON CARBIDE | |
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URL | https://www.osha.gov/chemicaldata/368 | |
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Record name | Silicon carbide | |
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URL | https://www.cdc.gov/niosh/npg/npgd0555.html | |
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Vapor Pressure |
0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx) | |
Record name | SILICON CARBIDE | |
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Record name | SILICON CARBIDE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/368 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Silicon carbide | |
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URL | https://www.cdc.gov/niosh/npg/npgd0555.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
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Color/Form |
EXCEEDINGLY HARD, GREEN TO BLUISH-BLACK, IRIDESCENT, SHARP CRYSTALS, HEXAGONAL OR CUBIC, Yellow to green to bluish black, iridescent crystals. | |
CAS RN |
409-21-2 | |
Record name | SILICON CARBIDE | |
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Record name | Silicon carbide | |
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Record name | Silicon carbide (SiC) | |
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Record name | SILICON CARBIDE (non-fibrous) | |
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Record name | SILICON CARBIDE | |
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URL | https://www.osha.gov/chemicaldata/368 | |
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Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Melting Point |
4892 °F (Sublimes) (NIOSH, 2023), 2600 °C, 4892 °F (sublimes), 4892 °F (Sublimes) | |
Record name | SILICON CARBIDE | |
Source | CAMEO Chemicals | |
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URL | https://www.osha.gov/chemicaldata/368 | |
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Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
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Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
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Synthesis routes and methods
Procedure details
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